Cas no 2137530-64-2 (5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid
• CAS No: 2137530-64-2
• MF: C₁₂H₁₃BrO₂S
• MW: 301.199421644211
• CID: 6007939
• PubChem ID: 165454751
• Update Time: 2025-06-11

5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-716575
• 2137530-64-2
• 5-bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid
• 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid

• Inchi： 1S/C12H13BrO2S/c1-5-2-6(5)7-3-8(7)9-4-10(13)16-11(9)12(14)15/h4-8H,2-3H2,1H3,(H,14,15)
• InChI Key： NGHNWZFPGBMYCT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)C1CC1C1CC1C

Computed Properties

• Exact Mass: 299.98196g/mol
• Monoisotopic Mass: 299.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid

Comprehensive Overview of 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid (CAS No. 2137530-64-2)

The compound 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid (CAS No. 2137530-64-2) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a thiophene core substituted with a bromine atom and a complex cyclopropyl side chain, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel small-molecule drugs and functional materials.

One of the key features of 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid is its structural complexity, which allows for diverse chemical modifications. The presence of the bromine atom offers a reactive site for further functionalization, making it a versatile building block in medicinal chemistry. Recent studies have highlighted its utility in designing enzyme inhibitors and receptor modulators, particularly in the context of inflammatory diseases and metabolic disorders.

In the realm of material science, this compound's thiophene backbone is of particular interest. Thiophene derivatives are widely used in organic electronics, including OLEDs (organic light-emitting diodes) and solar cells, due to their excellent charge-transport properties. The incorporation of cyclopropyl groups may further enhance thermal stability and solubility, addressing common challenges in device fabrication. As the demand for sustainable energy solutions grows, compounds like 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid could play a pivotal role in advancing next-generation technologies.

The synthesis of 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid typically involves multi-step reactions, including cross-coupling and cyclization strategies. Recent advancements in catalysis and green chemistry have improved the efficiency of these processes, reducing waste and energy consumption. This aligns with the broader industry trend toward sustainable synthesis, a topic frequently searched by chemists and environmental scientists alike.

From a pharmacological perspective, the compound's carboxylic acid moiety provides a handle for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. Its potential applications in drug discovery are vast, with particular interest in targeting GPCRs (G-protein-coupled receptors) and kinases. Given the rising prevalence of chronic diseases, the search for novel therapeutic agents has never been more critical, and this compound represents a promising candidate for further investigation.

In summary, 5-Bromo-3-[2-(2-methylcyclopropyl)cyclopropyl]thiophene-2-carboxylic acid (CAS No. 2137530-64-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structural attributes and reactivity profile make it a valuable tool for researchers exploring innovative solutions to contemporary scientific challenges. As interest in personalized medicine and renewable energy continues to grow, this compound is poised to remain at the forefront of cutting-edge research.